Cas no 99903-02-3 (6-chloropyridine-3-sulfinic acid)

6-Chloropyridine-3-sulfinic acid is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive sulfinic acid (–SO₂H) and chloro (–Cl) substituents enable selective functionalization, making it useful for cross-coupling reactions, nucleophilic substitutions, and heterocyclic derivatizations. The compound's stability under controlled conditions ensures consistent performance in synthetic applications. Its pyridine core further enhances utility in coordination chemistry and catalysis. Suitable for research and industrial-scale processes, 6-chloropyridine-3-sulfinic acid offers a balance of reactivity and handling safety when proper protocols are followed.
6-chloropyridine-3-sulfinic acid structure
99903-02-3 structure
Product Name:6-chloropyridine-3-sulfinic acid
CAS No:99903-02-3
MF:C5H4ClNO2S
MW:177.608758926392
MDL:MFCD28669350
CID:5249229
PubChem ID:21262154
Update Time:2026-03-09

6-chloropyridine-3-sulfinic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinesulfinic acid, 6-chloro-
    • 6-chloropyridine-3-sulfinic acid
    • MDL： MFCD28669350
    • Inchi： 1S/C5H4ClNO2S/c6-5-2-1-4(3-7-5)10(8)9/h1-3H,(H,8,9)
    • InChI Key： XKLNBCWWGSOFEL-UHFFFAOYSA-N
    • SMILES： C1=NC(Cl)=CC=C1S(O)=O

Computed Properties

  • Exact Mass: 176.9651272g/mol
  • Monoisotopic Mass: 176.9651272g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 69.4Ų

6-chloropyridine-3-sulfinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1084237-1g
6-Chloropyridine-3-sulfinic acid
 99903-02-3 95%
1g
 $326.0 2025-04-14
Ambeed
A1084237-5g
6-Chloropyridine-3-sulfinic acid
 99903-02-3 95%
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD01020816-5g
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 ￥6517.0 2024-04-17
Enamine
EN300-264734-0.05g
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 $455.0 2024-06-18
Enamine
EN300-264734-0.1g
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 $476.0 2024-06-18
Enamine
EN300-264734-0.25g
6-chloropyridine-3-sulfinic acid
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 $498.0 2024-06-18
Enamine
EN300-264734-0.5g
6-chloropyridine-3-sulfinic acid
 99903-02-3 95%
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 $520.0 2024-06-18
Enamine
EN300-264734-1.0g
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 $541.0 2024-06-18
Enamine
EN300-264734-2.5g
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